Cas no 256235-61-7 (Phosphine,(6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[bis(3,4,5-trimethoxyphenyl)- (9CI))

Phosphine,(6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[bis(3,4,5-trimethoxyphenyl)- (9CI) structure

256235-61-7 structure

Product Name:Phosphine,(6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[bis(3,4,5-trimethoxyphenyl)- (9CI)

CAS No:256235-61-7

MF:C₅₀H₅₆O₁₄P₂

MW:272.73282

MDL:MFCD09753007

CID:246857

Update Time:2025-07-11

Phosphine,(6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[bis(3,4,5-trimethoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Phosphine,(6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[bis(3,4,5-trimethoxyphenyl)- (9CI)
- (S)-(-)-2,2-Bis[di(3,4,5-trimethoxyphenyl)phosphino]-6,6-dimethoxy-1,1-biphenyl
- MDL： MFCD09753007
- Inchi： InChI=1S/C50H56O14P2/c1-51-33-17-15-19-43(65(29-21-35(53-3)47(61-11)36(22-29)54-4)30-23-37(55-5)48(62-12)38(24-30)56-6)45(33)46-34(52-2)18-16-20-44(46)66(31-25-39(57-7)49(63-13)40(26-31)58-8)32-27-41(59-9)50(64-14)42(28-32)60-10/h15-28H,1-14H3
- InChI Key： JZCMGMXFWZWFRX-UHFFFAOYSA-N
- SMILES： P(C1C=C(OC)C(OC)=C(OC)C=1)(C1C=C(OC)C(OC)=C(OC)C=1)C1C=CC=C(OC)C=1C1C(=CC=CC=1P(C1C=C(OC)C(OC)=C(OC)C=1)C1C=C(OC)C(OC)=C(OC)C=1)OC

Computed Properties

Exact Mass: 272.08309
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 22
Complexity: 391
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 7.8

Experimental Properties

Color/Form: Not available
Solubility: Insuluble (6.2E-3 g/L) (25 ºC),
PSA: 52.54
Solubility: Not available
Sensitiveness: air sensitive, store cold

Phosphine,(6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[bis(3,4,5-trimethoxyphenyl)- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0159-10g	(S)-(-)-2,2'-Bis[di(3,4,5-trimethoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl,min.97%	256235-61-7	min.97%	10g	53922.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0159-500mg	(S)-(-)-2,2'-Bis[di(3,4,5-trimethoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl,min.97%	256235-61-7	min.97%	500mg	3961.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0159-100mg	(S)-(-)-2,2'-Bis[di(3,4,5-trimethoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl,min.97%	256235-61-7	min.97%	100mg	1054.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0159-2g	(S)-(-)-2,2'-Bis[di(3,4,5-trimethoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl,min.97%	256235-61-7	min.97%	2g	13480.0CNY	2021-07-07
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601097-50mg	Phosphine,(6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[bis(3,4,5-trimethoxyphenyl)- (9CI)	256235-61-7	97%,99%ee	50mg	¥700.0	2024-07-19
abcr	AB249160-100 mg	(S)-(-)-2,2'-Bis[di(3,4,5-trimethoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl, 97%; .	256235-61-7	97%	100 mg	€115.00	2023-07-20
abcr	AB249160-500 mg	(S)-(-)-2,2'-Bis[di(3,4,5-trimethoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl, 97%; .	256235-61-7	97%	500 mg	€414.00	2023-07-20
abcr	AB249160-2 g	(S)-(-)-2,2'-Bis[di(3,4,5-trimethoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl, 97%; .	256235-61-7	97%	2 g	€1,392.00	2023-07-20
abcr	AB249160-10 g	(S)-(-)-2,2'-Bis[di(3,4,5-trimethoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl, 97%; .	256235-61-7	97%	10 g	€5,554.00	2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0159-10g	(S)-(-)-2,2'-Bis[di(3,4,5-trimethoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl,min.97%	256235-61-7	min.97%	10g	53922CNY	2021-05-08